(S)-(+)-Etodolac
(S)-(+)-Etodolac
(S)-etodolac is the S-enantiomer of etodolac. It is a preferential inhibitor of cyclo-oxygenase 2 and a non-steroidal anti-inflammatory, whereas the enantiomer, (R)-etodolac, is inactive. The racemate is commonly used for the treatment of rheumatoid arthritis and osteoarthritis, and for the alleviation of postoperative pain. It has a role as a cyclooxygenase 2 inhibitor and a non-narcotic analgesic. It is an enantiomer of a (R)-etodolac.
Brand Name:
Vulcanchem
CAS No.:
87249-11-4
VCID:
VC0134726
InChI:
InChI=1S/C17H21NO3/c1-3-11-6-5-7-12-13-8-9-21-17(4-2,10-14(19)20)16(13)18-15(11)12/h5-7,18H,3-4,8-10H2,1-2H3,(H,19,20)/t17-/m0/s1
SMILES:
CCC1=C2C(=CC=C1)C3=C(N2)C(OCC3)(CC)CC(=O)O
Molecular Formula:
C17H21NO3
Molecular Weight:
287.35 g/mol
(S)-(+)-Etodolac
CAS No.: 87249-11-4
Reference Standards
VCID: VC0134726
Molecular Formula: C17H21NO3
Molecular Weight: 287.35 g/mol
| CAS No. | 87249-11-4 |
|---|---|
| Product Name | (S)-(+)-Etodolac |
| Molecular Formula | C17H21NO3 |
| Molecular Weight | 287.35 g/mol |
| IUPAC Name | 2-[(1S)-1,8-diethyl-4,9-dihydro-3H-pyrano[3,4-b]indol-1-yl]acetic acid |
| Standard InChI | InChI=1S/C17H21NO3/c1-3-11-6-5-7-12-13-8-9-21-17(4-2,10-14(19)20)16(13)18-15(11)12/h5-7,18H,3-4,8-10H2,1-2H3,(H,19,20)/t17-/m0/s1 |
| Standard InChIKey | NNYBQONXHNTVIJ-KRWDZBQOSA-N |
| Isomeric SMILES | CCC1=C2C(=CC=C1)C3=C(N2)[C@](OCC3)(CC)CC(=O)O |
| SMILES | CCC1=C2C(=CC=C1)C3=C(N2)C(OCC3)(CC)CC(=O)O |
| Canonical SMILES | CCC1=C2C(=CC=C1)C3=C(N2)C(OCC3)(CC)CC(=O)O |
| Description | (S)-etodolac is the S-enantiomer of etodolac. It is a preferential inhibitor of cyclo-oxygenase 2 and a non-steroidal anti-inflammatory, whereas the enantiomer, (R)-etodolac, is inactive. The racemate is commonly used for the treatment of rheumatoid arthritis and osteoarthritis, and for the alleviation of postoperative pain. It has a role as a cyclooxygenase 2 inhibitor and a non-narcotic analgesic. It is an enantiomer of a (R)-etodolac. |
| Synonyms | (1S)-1,8-Diethyl-1,3,4,9-tetrahydropyrano[3,4-b]indole-1-acetic Acid; (+)-(S)-Etodolac; (+)-Etodolac; (+)-Etodolic Acid; (S)-(+)-Etodolic Acid; RAK 592; S-Etodolac; |
| PubChem Compound | 688461 |
| Last Modified | Nov 11 2021 |
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